Cas no 1806807-60-2 (2-Amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-Amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1806807-60-2
• MF: C₇H₅ClF₂N₂O₂
• MW: 222.576607465744
• CID: 4852556
• Update Time: 2025-06-12

2-Amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C7H5ClF2N2O2/c8-4-2(5(9)10)1-12-6(11)3(4)7(13)14/h1,5H,(H2,11,12)(H,13,14)
• InChI Key： STRDKOCKHRYBCE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(N)=NC=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.8
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylic acid

Introduction to 2-Amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806807-60-2)

2-Amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylic acid, identified by the CAS number 1806807-60-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including an amino group, a chloro substituent, and a difluoromethyl moiety, makes this molecule a versatile intermediate in synthetic chemistry and drug discovery processes.

The structural configuration of 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylic acid imparts unique chemical properties that are highly valuable in medicinal chemistry. The amino group at the 2-position and the carboxylic acid moiety at the 3-position facilitate various chemical transformations, enabling its use as a building block for more complex molecules. Additionally, the chloro substituent at the 4-position and the difluoromethyl group at the 5-position contribute to enhanced metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating pyridine scaffolds exhibit inhibitory effects on various enzymes and receptors involved in critical biological pathways. Specifically, 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylic acid has been investigated for its potential role in developing treatments for inflammatory diseases, infectious disorders, and oncological conditions.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. The structural features of 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylic acid, such as the electron-withdrawing effects of the chloro and difluoromethyl groups, enhance its ability to interact with kinase active sites. This has led to several research efforts aimed at developing novel kinase inhibitors based on this scaffold.

Recent advancements in computational chemistry have further accelerated the exploration of 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylic acid's pharmacological properties. Molecular docking studies have revealed that this compound can bind effectively to several therapeutic targets, including Janus kinases (JAKs), tyrosine kinases (TyKs), and cyclin-dependent kinases (CDKs). These findings suggest that derivatives of this compound may exhibit potent anti-inflammatory and anti-cancer activities.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to improve their pharmacokinetic profiles. The presence of two fluorine atoms in 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylic acid contributes to its metabolic stability by reducing susceptibility to enzymatic degradation. This property is particularly advantageous in drug development, as it enhances bioavailability and prolongs therapeutic efficacy.

Furthermore, the carboxylic acid group at the 3-position provides an additional site for chemical modification, allowing for further functionalization to tailor specific biological activities. For instance, esterification or amidation of this carboxyl group can yield derivatives with improved solubility or targeted delivery properties.

In clinical research settings, 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylic acid has been evaluated in preclinical models to assess its safety and efficacy. Preliminary results indicate that this compound exhibits moderate toxicity at high doses but demonstrates acceptable tolerability at therapeutic concentrations. These findings support its potential as a lead compound for further development into a new generation of therapeutic agents.

The synthesis of 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the chlorination of a pyridine precursor followed by nucleophilic substitution with difluoromethanol. The final step involves carboxylation to introduce the carboxylic acid functionality. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity.

The growing body of research on 2-amino-4-chloro-5-(difluoromethyl)pyridine-3-carboxylic acid underscores its significance as a pharmacophore in drug discovery. As our understanding of molecular interactions continues to evolve, it is anticipated that this compound will play an increasingly important role in developing innovative therapies for unmet medical needs.